Cas no 731815-67-1 (methyl 5-(2-chloropropanoyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate)

• Product Name: methyl 5-(2-chloropropanoyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate
• CAS No: 731815-67-1
• MF: C₁₁H₁₄ClNO₃
• MW: 243.686762332916
• CID: 3106336
• PubChem ID: 3737139
• Update Time: 2025-10-18

methyl 5-(2-chloropropanoyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2-chloropropanoyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate
• AKOS000117184
• G38537
• DTXCID301589575
• Methyl 5-(2-chloro-1-oxopropyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate
• DTXSID001158086
• 731815-67-1
• CS-0220691
• AB01318746-02
• EN300-07297
• SR-01000048100
• Z56951197
• methyl5-(2-chloropropanoyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate
• SR-01000048100-1
• 107-263-1
• AKOS023867351
• NCGC00323127-01

• Inchi： 1S/C11H14ClNO3/c1-5-8(11(15)16-4)7(3)13-9(5)10(14)6(2)12/h6,13H,1-4H3
• InChI Key： DBNMDTVKDWABTM-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1=C(C)C(C(=O)OC)=C(C)N1)=O

Computed Properties

• Exact Mass: 243.0662210Da
• Monoisotopic Mass: 243.0662210Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59.2Ų

methyl 5-(2-chloropropanoyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 5-(2-chloropropanoyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate

Methyl 5-(2-chloropropanoyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate: A Comprehensive Overview

The compound with CAS No 731815-67-1, commonly referred to as methyl 5-(2-chloropropanoyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in various industries. In this article, we will delve into the properties, synthesis, and applications of this compound, as well as recent advancements in its research.

Methyl 5-(2-chloropropanoyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate is a derivative of pyrrole, a five-membered aromatic heterocycle with one nitrogen atom. The molecule's structure is characterized by a methyl group attached to the nitrogen atom at position 5, a 2-chloropropanoyl group at position 3, and two methyl groups at positions 2 and 4 of the pyrrole ring. This arrangement imparts the compound with unique electronic and steric properties, making it suitable for a variety of chemical reactions and applications.

Recent studies have highlighted the potential of methyl 5-(2-chloropropanoyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate in the development of advanced materials. Researchers have explored its use as a precursor for the synthesis of conductive polymers and organic semiconductors. These materials are critical components in modern electronics, such as flexible displays, solar cells, and wearable devices. The compound's ability to undergo polymerization under controlled conditions has been extensively studied, with promising results indicating its suitability for large-scale production.

In addition to its role in materials science, methyl 5-(2-chloropropanoyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate has also been investigated for its potential in pharmaceutical applications. The compound's structure suggests that it may exhibit bioactivity against certain enzymes or receptors, making it a candidate for drug discovery programs. Preliminary in vitro studies have shown moderate activity against selected targets, prompting further research into its pharmacokinetic properties and toxicity profile.

The synthesis of methyl 5-(2-chloropropanoyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate involves a multi-step process that typically begins with the preparation of the pyrrole ring followed by functionalization at specific positions. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways, reducing production costs and improving yield rates. These improvements are particularly important for scaling up production to meet growing demand from various industries.

From an environmental perspective, researchers have also examined the biodegradability and ecological impact of methyl 5-(2-chloropropanoyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate. Initial findings suggest that the compound degrades under specific conditions, though further studies are required to fully understand its long-term effects on ecosystems. This information is crucial for ensuring sustainable practices in its production and application.

In conclusion, methyl 5-(2-chloropropanoyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate (CAS No 731815-67-1) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure lends itself to innovative applications in materials science and pharmaceuticals, while ongoing research continues to uncover new insights into its properties and uses. As technology advances and new discoveries emerge, this compound is poised to play an increasingly important role in shaping future developments in these fields.